Cas no 194240-96-5 (4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER)

4-(2,4-Difluorophenyl)-3-oxo-butyric acid ethyl ester is a fluorinated organic compound with applications in pharmaceutical and fine chemical synthesis. Its structure features a 2,4-difluorophenyl group and a β-ketoester moiety, making it a versatile intermediate for further functionalization. The presence of fluorine atoms enhances its reactivity and stability, while the ethyl ester group improves solubility in organic solvents. This compound is particularly useful in the synthesis of biologically active molecules, including potential drug candidates. Its well-defined chemical properties and consistent purity make it a reliable choice for research and industrial applications requiring precise fluorinated building blocks.

4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER structure

194240-96-5 structure

Product Name:4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER

CAS No:194240-96-5

MF:C₁₂H₁₂F₂O₃

MW:242.218690872192

CID:891301

Update Time:2026-04-29

4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

- 4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER
- ACMC-20msb0
- AGN-PC-00FZFH
- Benzoic acid, 4-(1-carboxycyclopropyl)-2,3,5-trifluoro-, 1-ethyl ester
- CTK0C1999
- ethyl 4-(1-carboxycyclopropyl)-2,3,5-trifluorobenzoate
- ethyl 4-(2-(4-morpholinophenylamino)pyrimidin-4-yl)benzoate
- ethyl 4-(2,4-difluorophenyl)-3-oxobutanoate
- Inchi： InChI=1S/C12H12F2O3/c1-2-17-12(16)7-10(15)5-8-3-4-9(13)6-11(8)14/h3-4,6H,2,5,7H2,1H3
- InChI Key： LMVDTTMSWABICA-UHFFFAOYSA-N
- SMILES： CCOC(=O)CC(=O)CC1=C(C=C(C=C1)F)F

Computed Properties

Exact Mass: 242.07500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 6

Experimental Properties

PSA: 43.37000
LogP: 2.02960

4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019124410-250mg	Ethyl 4-(2,4-difluorophenyl)-3-oxobutanoate	194240-96-5	95%	250mg	$189.00	2023-09-02
Alichem	A019124410-1g	Ethyl 4-(2,4-difluorophenyl)-3-oxobutanoate	194240-96-5	95%	1g	$455.52	2023-09-02
A2B Chem LLC	AE80712-5g	Ethyl 4-(2,4-difluorophenyl)-3-oxobutanoate	194240-96-5	95%	5g	$1203.00	2024-04-20
Crysdot LLC	CD12100430-1g	Ethyl 4-(2,4-difluorophenyl)-3-oxobutanoate	194240-96-5	97%	1g	$412	2024-07-24

4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER

Comprehensive Overview of 4-(2,4-Difluoro-Phenyl)-3-Oxo-Butyric Acid Ethyl Ester (CAS No. 194240-96-5)

4-(2,4-Difluoro-phenyl)-3-oxo-butyric acid ethyl ester (CAS No. 194240-96-5) is a fluorinated organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a 2,4-difluorophenyl moiety and an ethyl ester group, makes it a valuable intermediate in synthetic chemistry. Researchers often search for "synthesis of fluorinated esters" or "applications of 194240-96-5," reflecting its relevance in drug discovery and material science.

The compound’s keto-ester functionality enables diverse chemical transformations, such as condensation reactions and nucleophilic substitutions. This versatility aligns with trending topics like "green chemistry in ester synthesis" and "sustainable fluorination methods," which are highly searched in academic and industrial circles. Its low toxicity profile further enhances its appeal for scalable applications.

In recent years, the demand for fluorinated building blocks like 4-(2,4-difluoro-phenyl)-3-oxo-butyric acid ethyl ester has surged due to their role in developing bioactive molecules. Queries such as "CAS 194240-96-5 supplier" or "fluorophenyl derivatives in drug design" highlight its commercial and scientific significance. Analytical techniques like HPLC and NMR are commonly employed to ensure its purity, a critical factor for reproducibility in research.

Beyond pharmaceuticals, this ester finds niche applications in flavor and fragrance industries, where its mild odor and stability are advantageous. Searches for "ethyl ester uses in perfumery" or "safe handling of fluorinated compounds" underscore its cross-sector utility. Proper storage under inert conditions is recommended to maintain its integrity over time.

Environmental considerations are also pivotal. The compound’s biodegradability potential and regulatory compliance (e.g., REACH) are frequently discussed topics. Researchers often explore "eco-friendly derivatives of 194240-96-5" to align with global sustainability goals. Such trends reinforce its position as a future-forward chemical entity.

In summary, 4-(2,4-difluoro-phenyl)-3-oxo-butyric acid ethyl ester exemplifies innovation in organic synthesis. Its dual role as a research reagent and industrial intermediate ensures continued interest, driven by evolving scientific queries and market needs. For detailed spectral data or synthetic protocols, reputable chemical databases remain the primary resource.